Manganese stearate

Specification

• CAS No.: 3353-05-7
• Molecular Formula: C36H70MnO4
• Molecular Weight: 621.9 g/mol
• IUPAC Name: manganese(2+);octadecanoate
• Standard InChI: InChI=1S/2C18H36O2.Mn/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2
• Standard InChI Key: SZINCDDYCOIOJQ-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Mn+2]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Mn+2]

Introduction

Chemical Properties and Structure

Manganese stearate is a metallic soap formed by the salt of manganese and stearic acid. Its chemical formula is C₃₆H₇₀MnO₄, classified as a metal derivative of a fatty acid. The compound belongs to the broader family of metal stearates, where the metal ion (in this case manganese) bonds with stearate molecules derived from stearic acid.

The structure features a manganese ion coordinated with carboxylate groups from the stearic acid chains. This specific arrangement gives manganese stearate its unique properties that make it valuable in various applications, particularly as a catalyst for oxidation reactions.

Identification Information

Property	Information
Chemical Name	Manganese stearate
Synonyms	Manganese(2+) bis(thiocyanate); Manganese(II) stearate; Mn(oleate)₂
Chemical Formula	C₃₆H₇₀MnO₄
CAS Number	3353-05-7
EC Number	222-119-9

Synthesis Methods

Multiple synthetic routes exist for producing manganese stearate, with the following being the most common:

Double Decomposition Method

This two-step process involves:

• Reaction of stearic acid with sodium hydroxide (in stoichiometric ratio and liquid phase) to produce sodium stearate at 80-85°C

• Reaction of manganese chloride with the sodium stearate at 80-85°C

The resulting manganese stearate is then filtered and washed with hot water to remove sodium chloride as a byproduct, followed by drying in an oven at 60°C for approximately 2 hours.

Direct Reaction Method

An alternative synthesis approach involves the direct reaction of manganese(II) acetate with stearic acid. This single-step process can be more efficient for certain applications, though the double decomposition method remains common in industrial production.

Physical Properties

Manganese stearate exhibits distinctive physical characteristics that influence its behavior in various applications:

Property	Description
Appearance	Pale pink powder
Water Solubility	Insoluble
Characterization Parameters	Bulk density, solubility, melting point, degradation temperature

The pink coloration is characteristic of many manganese(II) compounds and serves as a visual identifier. Its insolubility in water is significant for applications where water resistance is required, though this also necessitates the use of organic solvents when incorporation into certain systems is needed.

Applications

As a Pro-oxidant for Polymer Degradation

The primary application of manganese stearate is as a pro-oxidant additive for oxo-biodegradable polymers, particularly polyethylene varieties including:

• High-density polyethylene (HDPE)

• Low-density polyethylene (LDPE)

• Linear low-density polyethylene (LLDPE)

When incorporated into these polymers at concentrations typically ranging from 0.5-1.0% w/w, manganese stearate accelerates their degradation under environmental conditions such as UV exposure and heat. This catalytic effect addresses the environmental persistence of conventional plastics by promoting their breakdown into smaller fragments that can be more readily biodegraded.

Other Applications

Beyond polymer degradation, manganese stearate finds use in:

• Organic synthesis reactions as a catalyst

• Industrial research applications

• Various chemical processes requiring manganese compounds

Research Findings on Polymer Degradation

Extensive research has been conducted on the effectiveness of manganese stearate as a pro-oxidant in polymer systems. These studies provide valuable insights into the mechanisms and efficiency of degradation processes.

Effect on Different Polyethylene Types

Research findings indicate that the degradative effect of manganese stearate varies significantly among different polyethylene types. The compound demonstrates a more pronounced effect on LDPE compared to LLDPE and their blends. This differential impact is attributed to the presence of a larger number of weak branches in LDPE that are susceptible to oxidative degradation.

Furthermore, the degradation rate correlates directly with the concentration of manganese stearate. Higher concentrations produce more rapid and extensive degradation of the polymer matrix.

Accelerated Weathering Studies

Studies utilizing accelerated weathering tests (combining UV exposure, condensation, and water spray) have quantified the degradation effects of manganese stearate on HDPE. These experiments revealed:

Sample Type	Strain at Break Loss After 1000 Hours
Pure HDPE	65.19%
HDPE with 0.2% Manganese Stearate	85.79%
HDPE with 1.0% Manganese Stearate	96.33%

These results demonstrate the significant acceleration of polymer degradation with increasing manganese stearate concentration. The degradation manifested primarily through:

• Formation of carbonyl groups (confirmed by FTIR analysis)

• Substantial decrease in strain at break values

• Significant reduction in average molecular weight

• Decreased thermal stability

Degradation Mechanisms

The degradation processes facilitated by manganese stearate operate through multiple pathways:

• Photo-degradation: UV light exposure generates free radicals in the polymer chain, with manganese stearate catalyzing this process. This effect is primarily observed at the surface layers due to limited UV penetration into the polymer matrix.

• Thermo-oxidative degradation: Heat exposure accelerates oxidation reactions, with manganese stearate lowering the activation energy required for chain scission and oxidation.

The Flynn-Wall-Ozawa iso-conversion technique has been applied to determine the kinetic parameters of degradation, allowing researchers to predict the theoretical lifetime of polymers containing various concentrations of manganese stearate.